Cas no 1780991-06-1 (4-Propan-2-yl-1,2-oxazole-3-carbaldehyde)

• Product Name: 4-Propan-2-yl-1,2-oxazole-3-carbaldehyde
• CAS No: 1780991-06-1
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5462706
• Update Time: 2023-08-28

4-Propan-2-yl-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Propan-2-yl-1,2-oxazole-3-carbaldehyde
• AT19847
• 4-ISOPROPYLISOXAZOLE-3-CARBALDEHYDE
• 4-(propan-2-yl)-1,2-oxazole-3-carbaldehyde
• Z2732450042
• 3-Isoxazolecarboxaldehyde, 4-(1-methylethyl)-

• Inchi： 1S/C7H9NO2/c1-5(2)6-4-10-8-7(6)3-9/h3-5H,1-2H3
• InChI Key： TZMJCKCPBCJGTL-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=O)=N1)C(C)C

Computed Properties

• Exact Mass: 139.063328530 g/mol
• Monoisotopic Mass: 139.063328530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 139.15
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1